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Compound of Interest

Compound Name: (+)-Pyraclofos

Cat. No.: B12732547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyraclofos is an organothiophosphate insecticide used to control a range of pests, including

Lepidoptera and Coleoptera, in various agricultural settings. As an acetylcholinesterase

inhibitor, its mode of action is the disruption of the nervous system in target insects.

Understanding the environmental fate and degradation pathways of Pyraclofos is crucial for

assessing its ecological impact, ensuring food safety, and complying with regulatory standards.

This technical guide provides a comprehensive overview of the abiotic and biotic degradation

processes affecting Pyraclofos, its mobility in soil, and its potential for bioaccumulation.

Physicochemical Properties
Pyraclofos is characterized by its moderate persistence in the environment and specific

solubility properties that influence its distribution and degradation. It is an organochlorine and

organosulfur compound, classified as a member of the pyrazole family.
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Property Value Source

Molecular Formula C₁₄H₁₈ClN₂O₃PS [1]

Molecular Weight 360.8 g/mol [1]

Water Solubility 33 mg/L (at 20°C, pH 7) [1]

Log P (Octanol-Water Partition

Coefficient)
3.77 [1]

Soil Half-Life (DT₅₀)
3 to 50 days (variable with soil

type)

Abiotic Degradation
Abiotic degradation involves the breakdown of a chemical through non-biological processes,

primarily hydrolysis and photolysis.

Hydrolysis
The hydrolysis of Pyraclofos is highly dependent on pH and temperature. The molecule is

relatively stable under acidic and neutral conditions but degrades rapidly in alkaline

environments.[2] This is a critical factor in its persistence in different aquatic systems. The

degradation follows pseudo-first-order kinetics.[2]

Experimental Protocol: Hydrolysis Study A typical hydrolysis study for Pyraclofos involves the

following steps:

Preparation of Solutions: Sterile aqueous buffer solutions are prepared at various pH levels

(e.g., pH 5, 7, and 9).

Incubation: A known concentration of Pyraclofos is introduced into each buffer solution. The

solutions are then incubated in the dark at controlled temperatures (e.g., 25°C and 37°C) to

prevent photodegradation.

Sampling: Aliquots are collected from each solution at predetermined time intervals.
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Analysis: The concentration of Pyraclofos in each sample is quantified using High-

Performance Liquid Chromatography (HPLC).

Data Analysis: The rate constants and half-lives (T₅₀) are calculated by plotting the natural

logarithm of the concentration against time, assuming pseudo-first-order kinetics.

Table 1: Hydrolysis Half-Life (T₅₀) of Pyraclofos

pH T₅₀ at 25°C (days) T₅₀ at 37°C (days)

1.2 37 14

5.0 112 28

7.0 29 8

9.0 0.5 0.13

7.5 (Natural Water) 41 Not Reported

Source: Public Release

Summary on Coopers

Colleague Broad Spectrum

Sheep and Lamb Drench

Photolysis
Photolysis, or degradation by light, is another significant abiotic pathway for the breakdown of

Pyraclofos in the environment. While specific studies detailing the photolytic quantum yield of

Pyraclofos are not readily available in the public domain, regulatory summaries indicate its

contribution to overall degradation. A combined half-life for hydrolysis, photolysis, and soil

breakdown is reported to be between 40 and 50 days under both aerobic and anaerobic

conditions.

Biotic Degradation
Biotic degradation, mediated by microorganisms, is a primary route for the dissipation of

Pyraclofos in soil and aquatic environments.
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Soil Metabolism
The degradation of Pyraclofos in soil is predominantly a microbially mediated process.[3] The

half-life can vary significantly depending on soil type, organic matter content, microbial

population, and temperature, ranging from 3 to 38 days. One study reported a typical

laboratory DT₅₀ of 39 days and a field DT₅₀ of 50 days.

Pyraclofos possesses a chiral center at the phosphorus atom, leading to the existence of S-(+)-

and R-(-)-enantiomers.[3] Studies have shown that the degradation in soil is enantioselective,

though the preference for one enantiomer over the other can differ between soil types.[3] In

some soils, the S-(+)-enantiomer degrades faster than the R-(-)-enantiomer.[3] For instance, in

one study, the half-lives for S-(+)-pyraclofos and R-(-)-pyraclofos were 2.6 and 9.2 days in one

soil, and 13.4 and 9.3 days in another, respectively.[3]

Experimental Protocol: Soil Degradation Study

Soil Preparation: Different soil types are collected, characterized (for properties like pH,

organic carbon content, texture), and sieved. For comparison, portions of the soil may be

sterilized (e.g., by autoclaving) to distinguish between biotic and abiotic degradation.

Application: A solution of Pyraclofos (either the racemic mixture or individual enantiomers) is

applied to the soil samples to achieve a target concentration. The moisture content of the soil

is adjusted to a specific level (e.g., 40% of maximum water holding capacity).

Incubation: Samples are incubated under controlled temperature and dark conditions.

Extraction: At various time points, soil subsamples are extracted using an appropriate

solvent, such as acetonitrile. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) method is a common and efficient extraction technique.[4]

Analysis: The concentration of Pyraclofos enantiomers is determined using chiral

chromatography, typically reversed-phase High-Performance Liquid Chromatography

coupled with tandem mass spectrometry (HPLC-MS/MS). A cellulose-based chiral column is

often employed for the separation of the enantiomers.[3][5]

Data Analysis: Degradation kinetics are modeled to determine the half-lives of the individual

enantiomers and the racemic mixture.
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Table 2: Soil Degradation Half-Lives (t₁/₂) of Pyraclofos Enantiomers in Different Native Soils

Soil Type
t₁/₂ of S-(+)-pyraclofos
(days)

t₁/₂ of R-(-)-pyraclofos
(days)

NC 2.6 9.2

HZ 13.4 9.3

ZZ 7.8 8.2

Source: Journal of Agricultural

and Food Chemistry[3]

Degradation Pathways
The primary degradation pathway for Pyraclofos in both biotic and abiotic systems involves the

cleavage of the P-O-aryl bond. This results in the formation of the main metabolite, 1-(4-

chlorophenyl)-4-hydroxypyrazole. In biological systems, this metabolite is often rapidly

conjugated with molecules like sulfates or glucuronides to facilitate excretion. Other

degradation routes include the cleavage of the P-S-propyl and P-O-ethyl bonds.

Pyraclofos primary degradation pathway.

Mobility and Sorption in Soil
The mobility of Pyraclofos in soil is relatively low, meaning it has a tendency to bind to soil

particles rather than leaching into groundwater. Its sorption behavior can be described by the

Freundlich equation, and the sorption constant (Kf) is positively correlated with the organic

carbon content of the soil.[2]

Experimental Protocol: Soil Sorption Study

Soil and Solution Preparation: Different soil types are prepared as in the degradation study. A

series of Pyraclofos solutions of varying concentrations are made in a background electrolyte

solution (e.g., 0.01 M CaCl₂).
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Equilibration: A known mass of soil is mixed with a known volume of each Pyraclofos solution

in a centrifuge tube. The tubes are then agitated on a shaker for a period sufficient to reach

equilibrium (e.g., 24 hours).

Separation: The soil suspension is centrifuged to separate the solid and liquid phases.

Analysis: The concentration of Pyraclofos remaining in the supernatant (the equilibrium

concentration, Ce) is measured by HPLC.

Calculation: The amount of Pyraclofos sorbed to the soil (Cs) is calculated by the difference

between the initial and equilibrium concentrations in the solution. The sorption coefficients

(Kf and Koc) are determined by fitting the data to the logarithmic form of the Freundlich

equation.

Table 3: Soil Sorption Coefficients for Pyraclofos

Soil Type
Organic Carbon
(%)

Kf (Freundlich
Adsorption
Coefficient)

Koc (Organic
Carbon-Water
Partitioning
Coefficient)

Xiaoshan clay loam 1.68 3.04 30.4

Hangzhou I clay loam 0.47 0.67 6.7

Hangzhou II 0.38 0.53 5.3

Fuyang silt loam 0.50 0.71 7.1

Source: Journal of

Environmental

Science and Health,

Part B

The low Koc values suggest that while organic carbon is a key factor, the overall sorption of

Pyraclofos to these soils is weak.[2]
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Workflow for a soil sorption experiment.

Bioaccumulation
Bioaccumulation refers to the accumulation of a substance in an organism at a higher

concentration than in the surrounding environment. For Pyraclofos, bioaccumulation is

considered unlikely due to its rapid metabolism and degradation in living organisms. Studies in

fish have shown bioconcentration factors (BCFs) of 117 and 208 at test concentrations of 1 and

5 µg/L, respectively. These values are below the common regulatory threshold of 500,

indicating a low potential for bioaccumulation.
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Conclusion
The environmental fate of Pyraclofos is governed by a combination of abiotic and biotic

processes. It is susceptible to hydrolysis, particularly under alkaline conditions, and is

degraded by soil microorganisms. The primary degradation pathway involves the cleavage of

the P-O-aryl bond to form 1-(4-chlorophenyl)-4-hydroxypyrazole. While Pyraclofos exhibits

weak to moderate sorption to soil, its low Koc values suggest some potential for mobility,

although this is offset by its relatively short half-life in many soil environments. The potential for

bioaccumulation is low due to efficient metabolic processes in organisms. A thorough

understanding of these degradation and fate characteristics is essential for the responsible

management and risk assessment of this insecticide.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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